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Compound of Interest

Compound Name: 2-Chloropropane-1,1,1-D3

CAS No.: 137832-55-4

Cat. No.: B594967

Get Quote

A Technical Guide for DMPK and Medicinal
Chemistry Applications
Executive Summary
2-Chloropropane-1,1,1-D3 (CAS: 137832-55-4) is a specialized deuterated alkylating agent

used primarily to introduce the isopropyl-d3 moiety into drug candidates.[1] Unlike the fully

deuterated analog (2-Chloropropane-

), the 1,1,1-

isotopologue allows for regioselective deuterium incorporation. This is critical for Deuterium
Kinetic Isotope Effect (DKIE) studies where researchers aim to block specific metabolic "soft
spots" (typically CYP450-mediated methyl oxidation) without altering the steric or electronic
properties of the entire isopropyl group.

This guide provides a vetted supply chain analysis, technical specifications, and a self-

validating quality control protocol for researchers who cannot afford experimental failure due to

isotopic scrambling or chemical impurities.
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Technical Profile & Application Context
The utility of 2-Chloropropane-1,1,1-D3 lies in its ability to desymmetrize the isopropyl group.

In a standard isopropyl moiety, the two methyl groups are chemically equivalent. By deuterating

only one methyl group (

), the molecule becomes chiral (due to the mass difference between

and

), allowing for precise probing of stereoselective metabolic pathways.

Property Specification Notes

Chemical Name 2-Chloropropane-1,1,1-
Also known as Isopropyl-1,1,1-

chloride

CAS Number 137832-55-4 Unlabeled CAS: 75-29-6

Structure
Contains a chiral center at C2

due to isotopic substitution

Molecular Weight 81.56 g/mol
~3.02 mass units higher than

unlabeled

Isotopic Purity 98 atom % D
Critical for clean MS

fragmentation patterns

Boiling Point ~35-36 °C High Volatility Warning

Storage 2°C to 8°C (Refrigerated)
Store in tightly sealed, septum-

capped vials

Commercial Supplier Landscape
Unlike the commodity chemical 2-Chloropropane-

(where all hydrogens are replaced), the 1,1,1-

variant is a niche product. The supply chain is bifurcated into Primary Manufacturers (who
synthesize the isotope) and Distributors (who re-label).
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Tier 1: Primary Manufacturers (Verified Stock)
CDN Isotopes (Canada):

Status: The most reliable source for this specific regiochemical pattern.

Product Code: D-5634.[2][3]

Availability: Typically keeps stock (0.5g and 1g units).

Advantage: They provide a Certificate of Analysis (CoA) verifying the specific 1,1,1-

substitution pattern via NMR.

Tier 2: Major Distributors
LGC Standards: Distributes CDN Isotopes products globally.[4] Useful for European labs to

simplify customs/import logistics.

Sigma-Aldrich (Merck): Often lists these under "Stable Isotopes" but frequently fulfills via

third-party partnerships or custom synthesis for non-

patterns.

Tier 3: Custom Synthesis (Bulk/GMP)
Cambridge Isotope Laboratories (CIL): While they stock the

version (DLM-1114), the 1,1,1-

analog often falls under their custom synthesis division for bulk orders.

WuXi AppTec / Pharmablock: Recommended only for kg-scale needs in late-stage clinical

development.

Supply Chain Decision Matrix
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Requirement:
2-Chloropropane-1,1,1-D3 Scale Required?

< 5 Grams
(Discovery/Lead Op)

> 100 Grams
(Process Dev/GMP)

CDN Isotopes
(Product D-5634)Direct (North Am.)

LGC Standards
(Distributor)

Europe/Asia

Custom Synthesis
(CIL / WuXi)

Request Quote

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing based on project scale and geography.

Synthesis & Quality Control (The Self-Validating System)
If commercial stock is unavailable, or if you need to validate a purchased lot, you must

understand the synthesis logic. The 1,1,1-

pattern is typically achieved via a Grignard reaction that constructs the carbon skeleton from
isotopically distinct precursors.

Synthesis Pathway (Grignard Route)
The most robust route involves reacting Acetaldehyde (unlabeled) with Methyl-d3-magnesium

iodide. This ensures the deuterium is locked exclusively on one methyl group.
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Acetaldehyde
(CH3CHO)

Grignard Addition
(Ether, 0°C)

Methyl-d3-magnesium Iodide
(CD3MgI)

Isopropanol-1,1,1-d3
(CH3-CH(OH)-CD3)

Chlorination
(SOCl2 or HCl/ZnCl2)

2-Chloropropane-1,1,1-d3
(Racemic Mixture)

Click to download full resolution via product page

Figure 2: Synthetic route ensuring regioselective deuterium placement.

QC Protocol: How to Validate Your Shipment
Do not rely solely on the vendor's CoA. Perform this check upon receipt:

NMR Validation (The "Silent Methyl" Test):

Unlabeled Isopropyl Chloride: Shows a doublet at

1.5 ppm (6H, two

groups) and a septet at

4.2 ppm (1H,

).
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1,1,1-

Product: The doublet at

1.5 ppm should integrate to 3H (not 6H). The

group is "silent" in proton NMR. The septet at

4.2 ppm will become a complex multiplet (quartet of quartets) due to coupling with the

(H-H coupling) and the

(H-D coupling, though J is small).

Mass Spectrometry (GC-MS):

Look for the molecular ion peak shift.

Unlabeled

: ~78/80 (Cl isotopes).

Labeled

: ~81/83.

Scrambling Check: If you see significant peaks at M+1 or M+2, the deuterium has

scrambled, or the enrichment is low.

Handling & Safety Protocols
Critical Warning: 2-Chloropropane is highly volatile (BP ~35°C). In a standard lab environment

(22°C), it has a high vapor pressure.

Cold Opening: Always chill the ampoule/vial to 0°C or below before opening. This prevents

the expensive deuterated solvent from "bumping" or evaporating instantly upon seal breach.

Septum Transfer: Do not pour. Use a gas-tight syringe through a septum to withdraw the

liquid.
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Reaction Setup: If using as an alkylating agent, pre-cool your reaction mixture. Adding this

reagent to a warm mixture will result in significant loss to the headspace.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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